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Compound of Interest

Compound Name: Diphenylsulfane-d1

Cat. No.: B574100

Essential Safety and Handling Guide for
Diphenylsulfane-d1

This document provides crucial safety and logistical information for the handling and disposal
of Diphenylsulfane-d1. The following procedures are based on the safety data for Diphenyl
sulfone, the non-deuterated analogue, and should be considered best practices in the absence
of specific data for the deuterated compound.

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential when handling Diphenylsulfane-d1 to
minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment

Specifications & Remarks

Eye Protection Safety goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection Nitrile rubber gloves

Remove and dispose of gloves
with care to avoid skin

contamination.[3]

Skin and Body Protection Long-sleeved clothing

Wear appropriate protective
clothing to prevent skin

exposure.[2][3]

NIOSH/MSHA approved

Respiratory Protection )
respirator

Recommended when
adequate ventilation is not
possible or when handling
large quantities that may

generate dust.[2][4]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Diphenyl sulfone is provided below.

This data is critical for safe handling and storage.
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Property Value

Appearance White crystalline powder/solid[3]
Odor Odorless|[3]

Melting Point 123-129 °CJ5]

Boiling Point 379 °C[3][5]

Flash Point >110 °C (>230 °F)[4]

Water Solubility Insoluble[5]

Acute Toxicity (Oral LD50, Rat) >300 - 500 mg/kg[6]

Acute Toxicity (Oral LD50, Mouse) 375 mg/kgl[6]

Operational and Disposal Plans

Handling and Storage:

e Handle in a well-ventilated area.[4]

e Wash hands and any exposed skin thoroughly after handling.[1][3]

e Do not eat, drink, or smoke when using this product.[1][3]

e Avoid the formation of dust.[1][6]

o Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][6]
o Keep away from oxidizing agents.[1]

Disposal:

» Dispose of contents and container to an approved waste disposal plant.[1][3]

o This material is considered toxic to aquatic life with long-lasting effects, so avoid release to

the environment.[1][3]
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o Waste generators must consult local, regional, and national hazardous waste regulations for
complete and accurate classification.[1]

Emergency Procedures

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[1][3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1][3]

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention
if symptoms occur.[1][3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Call a poison center
or doctor if you feel unwell.[1][3]

Spill Response:

o Wear appropriate personal protective equipment as outlined above.[4]

For small spills, sweep up the material and place it into a suitable, closed container for
disposal.[1][2]

Avoid generating dusty conditions.[2]

Ensure adequate ventilation.[6]

Prevent the product from entering drains or surface water.[1][6]

Experimental Workflow: Spill Response Protocol

The following diagram outlines the step-by-step procedure for responding to a
Diphenylsulfane-d1 spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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